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Abstract
This technical guide provides a comprehensive overview of the synthesis of the N-nitroso-
desmethyl-citalopram reference standard. N-nitroso-desmethyl-citalopram is a potential

genotoxic impurity that can arise during the synthesis or degradation of the selective serotonin

reuptake inhibitor (SSRI), citalopram. The control and monitoring of such impurities are of

paramount importance in the pharmaceutical industry to ensure the safety and quality of the

final drug product. This document outlines the chemical properties of N-nitroso-desmethyl-
citalopram, a detailed, proposed experimental protocol for its synthesis via nitrosation of

desmethylcitalopram, and methods for its purification and characterization. All quantitative data

is presented in clear, tabular formats, and the synthesis workflow is visualized using a process

diagram.
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Citalopram is a widely prescribed antidepressant.[1] During its synthesis or storage, impurities

can form, one of which is the N-nitroso derivative of its desmethyl metabolite.[2][3] N-

nitrosamines are a class of compounds that are of significant concern due to their potential

carcinogenic effects.[4][5] The formation of N-nitroso-desmethyl-citalopram occurs through

the reaction of the secondary amine group in desmethylcitalopram with a nitrosating agent, a

reaction that can be promoted under acidic conditions.[4][6] Regulatory bodies worldwide

require stringent control of such genotoxic impurities in active pharmaceutical ingredients

(APIs) and finished drug products. Therefore, the availability of a well-characterized reference

standard of N-nitroso-desmethyl-citalopram is essential for the development and validation

of analytical methods to detect and quantify this impurity at trace levels.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-nitroso-desmethyl-citalopram is

provided in Table 1. This data is critical for the characterization and handling of the reference

standard.

Table 1: Chemical and Physical Properties of N-Nitroso-Desmethyl-Citalopram

Property Value Reference

IUPAC Name

N-[3-[5-cyano-1-(4-

fluorophenyl)-3H-2-

benzofuran-1-yl]propyl]-N-

methylnitrous amide

[7]

Synonyms

N-Nitroso Citalopram, N-

Nitroso Desmethyl-citalopram,

N-Nitroso Escitalopram EP

Impurity D

[7][8]

Molecular Formula C₁₉H₁₈FN₃O₂ [7]

Molecular Weight 339.36 g/mol [7]

Appearance Light Yellow Thick Syrup [9]

Solubility Acetonitrile [9]
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Synthesis of N-Nitroso-Desmethyl-Citalopram
Reference Standard
The synthesis of N-nitroso-desmethyl-citalopram involves the controlled nitrosation of the

precursor, desmethylcitalopram. The following is a proposed experimental protocol based on

general chemical principles of nitrosamine formation.

Proposed Experimental Protocol
Materials:

Desmethylcitalopram

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Dissolution of Starting Material: Dissolve a known quantity of desmethylcitalopram in

dichloromethane in a round-bottom flask.

Acidification: Cool the solution in an ice bath (0-5 °C) and slowly add a stoichiometric excess

of dilute hydrochloric acid with continuous stirring.

Addition of Nitrosating Agent: Prepare a solution of sodium nitrite in deionized water. Add this

solution dropwise to the stirred, acidified solution of desmethylcitalopram, maintaining the

temperature between 0-5 °C. The reaction is typically monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) for the

disappearance of the starting material.
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Quenching and Neutralization: Once the reaction is complete, carefully quench the reaction

by the slow addition of a saturated sodium bicarbonate solution until the pH of the aqueous

layer is neutral (pH ~7).

Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash

the organic layer sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude N-nitroso-desmethyl-
citalopram.

Purification
The crude product is typically purified using column chromatography on silica gel. The choice

of eluent will depend on the polarity of the product and any remaining impurities, but a gradient

of ethyl acetate in hexane is a common starting point. The fractions containing the pure product

are collected and the solvent is evaporated to yield the purified N-nitroso-desmethyl-
citalopram as a light-yellow thick syrup.[9]

Analytical Characterization
A comprehensive analytical characterization is necessary to confirm the identity and purity of

the synthesized reference standard. The following table summarizes the typical analytical data.

Table 2: Analytical Characterization Data for N-Nitroso-Desmethyl-Citalopram Reference

Standard
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Analysis Specification Result Reference

HPLC Purity ≥ 95% 99.81 % [9]

Mass Spectrometry
Conforms to the

molecular weight
Confirmed [9]

¹H NMR
Conforms to the

structure
Confirmed [9]

Infrared (IR)

Spectroscopy

Conforms to the

structure
Confirmed [9]

Thermogravimetric

Analysis (TGA)

Report value (Weight

Loss)
1.81 % [9]

Potency
Calculated based on

purity and TGA
98 % [9]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of the N-
nitroso-desmethyl-citalopram reference standard.

Synthesis Purification & Analysis

Desmethylcitalopram in Dichloromethane Acidification with HCl (0-5 °C) Addition of NaNO₂ solution (0-5 °C) Quenching with NaHCO₃ Extraction & Washing Drying & Concentration Crude N-nitroso-desmethyl-citalopram Column Chromatography Pure N-nitroso-desmethyl-citalopram Analytical Characterization (HPLC, MS, NMR, IR) Reference Standard

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-nitroso-desmethyl-citalopram.

Logical Relationship of Components
The following diagram illustrates the relationship between the starting material, intermediate,

and the final nitrosamine impurity.
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Caption: Formation Pathway of N-nitroso-desmethyl-citalopram.

Conclusion
This technical guide provides a framework for the synthesis and characterization of the N-
nitroso-desmethyl-citalopram reference standard. The availability of a high-purity, well-

characterized reference standard is a prerequisite for the development of robust analytical

methods for the control of this potential genotoxic impurity in citalopram. The proposed

synthesis protocol and analytical methods described herein offer a starting point for

researchers and drug development professionals working to ensure the quality and safety of

pharmaceutical products. It is recommended that all synthesis and handling of N-nitrosamines

be conducted with appropriate safety precautions in a well-ventilated fume hood, given their

potential carcinogenicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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